Cas no 2091799-51-6 (4-Methyl-2-nitro-6-(trifluoromethyl)aniline)

• Product Name: 4-Methyl-2-nitro-6-(trifluoromethyl)aniline
• CAS No: 2091799-51-6
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 5708055
• PubChem ID: 131371862
• Update Time: 2025-06-15

4-Methyl-2-nitro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1642022
• 2091799-51-6
• 4-Methyl-2-nitro-6-(trifluoromethyl)aniline

• Inchi： 1S/C8H7F3N2O2/c1-4-2-5(8(9,10)11)7(12)6(3-4)13(14)15/h2-3H,12H2,1H3
• InChI Key： ODXRQFQTIDVTGI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C=1N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-Methyl-2-nitro-6-(trifluoromethyl)aniline

Research Briefing on 4-Methyl-2-nitro-6-(trifluoromethyl)aniline (CAS: 2091799-51-6) in Chemical Biology and Pharmaceutical Applications

4-Methyl-2-nitro-6-(trifluoromethyl)aniline (CAS: 2091799-51-6) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its nitro and trifluoromethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its potential as a building block for the synthesis of novel bioactive molecules, leveraging its electron-withdrawing groups to modulate reactivity and biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-Methyl-2-nitro-6-(trifluoromethyl)aniline as a key intermediate in the synthesis of kinase inhibitors. The compound's trifluoromethyl group was found to enhance binding affinity to target proteins, while the nitro group facilitated subsequent functionalization. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, highlighting the compound's utility in optimizing drug candidates for oncology targets.

Another significant application was demonstrated in a 2024 ACS Chemical Biology paper, where the compound served as a precursor for fluorescent probes targeting cellular nitroreductases. The nitro group's reduction-sensitive properties enabled the development of turn-on probes for hypoxia imaging in tumor microenvironments. This research underscores the compound's versatility in diagnostic tool development, particularly in cancer research.

From a synthetic chemistry perspective, recent advances in 2024 have focused on greener production methods for 4-Methyl-2-nitro-6-(trifluoromethyl)aniline. A Green Chemistry publication detailed a continuous-flow nitration process that reduced hazardous waste by 75% while maintaining a 92% yield. This innovation addresses both scalability and environmental concerns associated with traditional batch synthesis methods.

In pharmaceutical formulation studies, the compound's stability profile has been extensively characterized. Accelerated stability testing under ICH guidelines revealed excellent thermal stability up to 150°C, with degradation products accounting for less than 0.5% after 6 months at 40°C/75% RH. These findings, published in the International Journal of Pharmaceutics, support its use in long-term storage applications.

Looking forward, computational studies predict additional therapeutic applications for derivatives of 4-Methyl-2-nitro-6-(trifluoromethyl)aniline. Molecular docking simulations suggest potential activity against neglected tropical disease targets, particularly in the Trypanosomatidae family. These in silico findings, awaiting experimental validation, could open new avenues for antiparasitic drug development.

The safety profile of this compound has also been recently updated. A 2024 toxicology study in Chemical Research in Toxicology established an oral LD50 > 2000 mg/kg in rats, with no observed genotoxicity in Ames tests. However, researchers note the need for proper handling due to potential skin sensitization, as indicated by positive results in the local lymph node assay (LLNA).

In conclusion, 4-Methyl-2-nitro-6-(trifluoromethyl)aniline (CAS: 2091799-51-6) represents a multifaceted chemical entity with growing importance in biomedical research. Its unique structural features continue to enable innovations across drug discovery, diagnostic development, and green chemistry applications. Ongoing research is expected to further expand its utility in addressing current challenges in chemical biology and pharmaceutical sciences.